Cas no 25451-45-0 (1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI))

• Product Name: 1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI)
• CAS No: 25451-45-0
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 272244
• PubChem ID: 213058
• Update Time: 2025-04-19

1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI)
• DTXSID80948335
• 2,2-Bis(4-methylphenyl)propane-1,3-diyl bis(hydrogen carbonimidate)
• 25451-45-0
• BRN 3005421
• 1,3-Propanediol, 2,2-di-p-tolyl-, dicarbamate
• 2,2-Di-p-tolyl-1,3-propanediol dicarbamate

• Inchi： 1S/C19H22N2O4/c1-13-3-7-15(8-4-13)19(11-24-17(20)22,12-25-18(21)23)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H2,20,22)(H2,21,23)
• InChI Key： SRTSKTCQURGSPI-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(COC(N)=O)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 342.15806
• Monoisotopic Mass: 342.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 611.4°C at 760 mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.579
• PSA: 104.64